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Compound of Interest

Compound Name: Me-Tet-PEG2-NHS

Cat. No.: B12377291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the product specifications, data,

and experimental considerations for Me-Tet-PEG2-NHS, a bifunctional linker instrumental in

the field of bioconjugation and antibody-drug conjugate (ADC) development.

Core Product Specifications
Me-Tet-PEG2-NHS is a chemical linker featuring a methyltetrazine (Me-Tet) group and an N-

hydroxysuccinimide (NHS) ester, separated by a two-unit polyethylene glycol (PEG) spacer.

This structure allows for a two-step bioconjugation strategy. The NHS ester facilitates the

covalent attachment to primary amines on proteins and other biomolecules, while the tetrazine

group enables a highly specific and rapid bioorthogonal reaction with trans-cyclooctene (TCO)

tagged molecules.
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Property Specification

Molecular Weight 500.50 g/mol

Chemical Formula C₂₃H₂₈N₆O₇

CAS Number 2740357-12-2

Purity >95% (Typically, check Certificate of Analysis)

Appearance Solid or viscous oil

Solubility
Soluble in DMSO, DMF, and other organic

solvents.

Storage Conditions Store at -20°C for long-term stability.

Chemical Reactivity and Applications
The utility of Me-Tet-PEG2-NHS lies in its dual reactivity, enabling the precise assembly of

complex biomolecular conjugates.

Amine Conjugation via NHS Ester
The NHS ester moiety reacts with primary amines, such as the side chain of lysine residues in

proteins or amine-modified oligonucleotides, to form stable amide bonds. This reaction is

typically carried out in a buffer with a pH of 7-9.

Bioorthogonal Ligation via Tetrazine
The methyltetrazine group participates in an inverse electron demand Diels-Alder (iEDDA)

cycloaddition with a TCO-functionalized molecule. This "click chemistry" reaction is known for

its high speed, specificity, and biocompatibility, proceeding rapidly under physiological

conditions without the need for a catalyst.[1][2]

This dual functionality makes Me-Tet-PEG2-NHS a valuable tool for:

Antibody-Drug Conjugate (ADC) Development: Linking cytotoxic drugs to antibodies for

targeted cancer therapy.[1][2]
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Protein-Protein Conjugation: Creating well-defined protein complexes.

Surface Modification: Attaching biomolecules to surfaces for diagnostic and research

applications.

Fluorescent Labeling: Conjugating fluorophores to proteins or other molecules for imaging

studies.

Experimental Protocols
The following are general protocols for the use of Me-Tet-PEG2-NHS. Optimization may be

required for specific applications.

Preparation of Reagent Stock Solution
Equilibrate the vial of Me-Tet-PEG2-NHS to room temperature before opening to prevent

moisture condensation.

Prepare a stock solution by dissolving the reagent in anhydrous dimethylformamide (DMF) or

dimethyl sulfoxide (DMSO). For example, a 10 mM stock solution can be prepared.

Store the stock solution at -20°C, protected from moisture. For long-term storage, consider

aliquoting and storing under an inert gas like argon or nitrogen.

General Protocol for Protein Labeling with Me-Tet-PEG2-
NHS
This protocol is a starting point for the conjugation of Me-Tet-PEG2-NHS to a protein containing

primary amines.

Materials:

Protein to be labeled in an amine-free buffer (e.g., Phosphate Buffered Saline, PBS) at pH

7.2-8.0.

Me-Tet-PEG2-NHS stock solution (e.g., 10 mM in DMF or DMSO).

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0).
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Desalting column or dialysis equipment for purification.

Procedure:

Protein Preparation: Ensure the protein solution is at a suitable concentration (e.g., 1-10

mg/mL) in an amine-free buffer. Buffers containing primary amines like Tris or glycine will

compete with the labeling reaction and should be avoided.

Reaction Setup: Add a 5- to 20-fold molar excess of the Me-Tet-PEG2-NHS stock solution to

the protein solution. The optimal molar ratio should be determined empirically for each

specific protein and desired degree of labeling. The final concentration of the organic solvent

from the stock solution should ideally be kept below 10% of the total reaction volume.

Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes or at 4°C

for 2 hours.

Quenching: Stop the reaction by adding a quenching buffer to a final concentration of 50-100

mM. Incubate for an additional 15-30 minutes at room temperature.

Purification: Remove the excess, unreacted Me-Tet-PEG2-NHS and byproducts using a

desalting column or dialysis against an appropriate buffer.

Characterization: The degree of labeling can be determined using various analytical

techniques such as mass spectrometry (MALDI-TOF or ESI-MS) or UV-Vis spectroscopy if

the linker or the subsequent conjugate has a chromophore.

Visualizing Workflows and Reactions
The following diagrams illustrate the key chemical transformations and a typical experimental

workflow involving Me-Tet-PEG2-NHS.
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Step 1: Amine Conjugation

Step 2: Bioorthogonal Ligation

Protein with Primary Amine (e.g., Lysine)

Tetrazine-labeled ProteinpH 7-9

Me-Tet-PEG2-NHS

TCO-functionalized Molecule (e.g., Drug, Fluorophore)

Final Bioconjugate

Tetrazine-labeled Protein iEDDA Reaction

Click to download full resolution via product page

Caption: Two-step bioconjugation using Me-Tet-PEG2-NHS.
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Start: Protein in Amine-Free Buffer

Add Me-Tet-PEG2-NHS Stock Solution

Incubate (RT or 4°C)

Quench Reaction (e.g., Tris buffer)

Purify (Desalting Column / Dialysis)

Characterize Labeled Protein

End: Purified Tetrazine-Labeled Protein
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Caption: Experimental workflow for protein labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Me-Tet-PEG2-NHS: A Technical Guide for
Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377291#me-tet-peg2-nhs-product-specification-
and-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12377291#me-tet-peg2-nhs-product-specification-and-data-sheet
https://www.benchchem.com/product/b12377291#me-tet-peg2-nhs-product-specification-and-data-sheet
https://www.benchchem.com/product/b12377291#me-tet-peg2-nhs-product-specification-and-data-sheet
https://www.benchchem.com/product/b12377291#me-tet-peg2-nhs-product-specification-and-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12377291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

